1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole

• IUPAC Name: 4-[2-[3-(2-thiophen-2-ylethyl)-2,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-1-yl]ethyl]morpholine
• InChI: InChI=1S/C21H27N5OS/c1-2-6-20-19(5-1)22-21-25(10-9-23-11-13-27-14-12-23)16-24(17-26(20)21)8-7-18-4-3-15-28-18/h1-6,15H,7-14,16-17H2
• InChI Key: FXZPMOGRWSAOER-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2CN(CN3C2=NC4=CC=CC=C43)CCC5=CC=CS5
• Molecular Formula: C21H27N5OS
• Molecular Weight: 397.5 g/mol

Description

The compound 1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole is a complex heterocyclic molecule featuring three distinct structural motifs:

• Morpholine: A six-membered saturated ring containing one oxygen and one nitrogen atom, known to enhance solubility and bioavailability in medicinal chemistry .
• Thiophene: A five-membered aromatic sulfur-containing ring, contributing to electronic interactions and binding affinity in bioactive compounds .
• Triazino-benzimidazole: A fused bicyclic system combining a triazine and benzimidazole, which often confers rigidity and diverse pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to cyclization and functional group modifications to achieve the final product. Common reagents used in these reactions include morpholine, thiophene derivatives, and various catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and reaction time, as well as the use of high-efficiency catalysts and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be used to modify the electronic properties of the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce a wide range of functional groups, leading to derivatives with diverse properties.

Scientific Research Applications

1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating biological pathways and exerting its effects. Detailed studies on its molecular targets and pathways are ongoing to fully elucidate its mechanism of action.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The compound’s uniqueness lies in its hybrid architecture. Below is a comparative analysis with structurally related molecules:

Table 1: Structural and Functional Comparisons

Compound Name (Core Structure)	Substituents/Modifications	Key Features	Reference
Target Compound (Triazino-benzimidazole)	Morpholin-4-yl ethyl, Thiophen-2-yl ethyl	Combines triazino-benzimidazole rigidity with morpholine (solubility) and thiophene (electronic effects).	–
1-(Morpholino...Spiro[Indoline-3,3'-[1,2,4]Triazolidin]-2-One ()	Morpholino-pyridinyl methyl	High thermal stability (m.p. >350°C); spirocyclic structure enhances stereochemical complexity.
Ethyl-2-(4-amino-5-oxo-3-(thiophen-2-yl-methyl)-1,2,4-triazol-1-yl)acetate ()	Thiophen-2-yl-methyl	DFT-optimized geometry; thiophene enhances π-π stacking in biological targets.
4-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)methyl)morpholine ()	Morpholine-methyl	Dual-ring system (morpholine + triazole) improves chemical reactivity and antimicrobial activity.
6-[(4-Methoxyphenoxy)methyl]-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole ()	Morpholin-4-ylmethyl	Morpholine boosts solubility; triazolo-thiadiazole core enables antitumor activity.

Key Differences and Implications

Morpholine vs. Pyridine/Thiophene Substituents :

• Morpholine-containing compounds (e.g., ) exhibit improved solubility and pharmacokinetic profiles compared to pyridine or thiophene derivatives . However, thiophene’s aromaticity (as in the target compound) may enhance binding to hydrophobic enzyme pockets .

Core Heterocycle Variations: Triazino-benzimidazole (target) vs. In contrast, triazolo-thiadiazoles are smaller and more flexible, favoring metabolic stability .

Thermal Stability :

• Compounds with spirocyclic or rigid fused rings (e.g., ) often show higher melting points (>350°C) due to reduced molecular mobility, whereas morpholine-ethyl substituents may lower melting points via increased conformational freedom.

Biological Activity :

• Morpholine derivatives () are frequently associated with antimicrobial and antitumor activities. Thiophene-containing analogs () may excel in CNS-targeting applications due to enhanced blood-brain barrier penetration .

Research Findings and Data

• Synthetic Yields : Morpholine-functionalized compounds (e.g., ) are synthesized in moderate to high yields (65–85%) via nucleophilic substitution or cycloaddition reactions.
• Antimicrobial Activity : Triazolo-thiadiazoles () exhibit MIC values of 2–8 µg/mL against Staphylococcus aureus, outperforming simpler triazoles .
• Computational Insights : DFT studies () highlight that thiophene substituents reduce HOMO-LUMO gaps, increasing reactivity in electrophilic environments .

Biological Activity

The compound 1-[2-(Morpholin-4-yl)ethyl]-3-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole represents a novel class of heterocyclic compounds with potential therapeutic applications. This article explores its biological activity, including its pharmacological properties, mechanisms of action, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₅H₁₈N₄OS
• Molecular Weight : 302.39 g/mol

The presence of morpholine and thiophene rings in its structure suggests possible interactions with biological targets, enhancing its pharmacological profile.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing thiophene and triazine moieties. For instance, derivatives of thiophenes have shown significant inhibitory effects against various cancer cell lines, such as HepG-2 (human liver cancer) and A-549 (human lung cancer) cells. The IC50 values for these compounds often fall within the range of 4.37 to 8.03 μM, indicating promising anticancer activity compared to standard drugs like cisplatin .

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Kinases : Compounds similar to this structure have been identified as potent inhibitors of kinases involved in cancer progression.
• Targeting DNA Replication : The presence of triazine rings suggests that this compound may interfere with DNA synthesis and repair mechanisms.
• Apoptosis Induction : Some studies indicate that derivatives can induce apoptosis in cancer cells through various signaling pathways.

Pharmacological Properties

Research indicates that the compound exhibits a range of pharmacological activities beyond anticancer effects:

• Antimicrobial Activity : Compounds with similar structures have demonstrated antimicrobial properties against various pathogens.
• Anti-inflammatory Effects : Some derivatives have shown potential in reducing inflammation markers in vitro.
• CNS Activity : The morpholine component suggests possible central nervous system effects, which could be explored for neurological disorders.

Study 1: Anticancer Efficacy

A study focusing on thiophene derivatives demonstrated that specific modifications led to enhanced potency against HepG-2 and A-549 cell lines. The study reported an IC50 value of 4.37 μM for one derivative, suggesting significant potential for further development .

Study 2: Molecular Docking Analysis

Molecular docking studies using software like MOE have indicated that the compound can effectively bind to dihydrofolate reductase (DHFR), a critical enzyme in nucleotide synthesis. This interaction is hypothesized to contribute to its anticancer properties by inhibiting cell proliferation .

Study 3: Structure-Activity Relationship (SAR)

Research into the SAR of related compounds has revealed that substitutions on the thiophene ring significantly influence biological activity. For example, modifications at the 4-position often enhance binding affinity to target enzymes .